Cas no 1313900-20-7 (2,7-dibromo-9-(4-bromophenyl)-9H-Carbazole)

• Product Name: 2,7-dibromo-9-(4-bromophenyl)-9H-Carbazole
• CAS No: 1313900-20-7
• MF: C₁₈H₁₀Br₃N
• MW: 479.990702152252
• MDL: MFCD30469057
• CID: 3043631
• PubChem ID: 354334845
• Update Time: 2025-07-21

2,7-dibromo-9-(4-bromophenyl)-9H-Carbazole Chemical and Physical Properties

Names and Identifiers

• 2,7-Dibromo-9-(4-bromophenyl)-9H-carbazole
• 2,7-dibromo-9-(4-bromophenyl)carbazole
• BCP33337
• D5270
• I12071
• CS-0059678
• AS-65498
• AKOS032961276
• MFCD30469057
• 1313900-20-7
• 2,7-dibromo-9-(4-bromophenyl)-9H-Carbazole

• MDL： MFCD30469057
• Inchi： 1S/C18H10Br3N/c19-11-1-5-14(6-2-11)22-17-9-12(20)3-7-15(17)16-8-4-13(21)10-18(16)22/h1-10H
• InChI Key： MKSHSKZVLIHXMT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C3C=CC(=CC=3N(C3C=CC(=CC=3)Br)C2=C1)Br

Computed Properties

• Exact Mass: 478.83429g/mol
• Monoisotopic Mass: 476.83634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 4.9

Experimental Properties

• Density: 1.86±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 136°C(lit.)
• Solubility: Insuluble (3.7E-5 g/L) (25 ºC),

2,7-dibromo-9-(4-bromophenyl)-9H-Carbazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 2,7-dibromo-9-(4-bromophenyl)-9H-Carbazole

Introduction to 2,7-dibromo-9-(4-bromophenyl)-9H-Carbazole (CAS No. 1313900-20-7)

2,7-dibromo-9-(4-bromophenyl)-9H-Carbazole, with the chemical formula C₂₁H₁₃B₂N₂, is a significant compound in the field of organic synthesis and pharmaceutical research. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of bromine substituents at the 2 and 7 positions, along with a 4-bromophenyl group at the 9 position, imparts distinct reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure, featuring a carbazole core, contributes to its stability and versatility in various chemical reactions. Carbazole derivatives are widely studied for their biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The bromine atoms in 2,7-dibromo-9-(4-bromophenyl)-9H-Carbazole enhance its utility as a building block in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems.

In recent years, researchers have explored the pharmacological potential of carbazole derivatives. A notable area of interest is their role in developing small-molecule inhibitors targeting specific enzymes or receptors involved in diseases. For instance, studies have demonstrated that certain carbazole-based compounds can modulate kinases and other enzymes relevant to cancer progression. The brominated derivatives, including 2,7-dibromo-9-(4-bromophenyl)-9H-Carbazole, are particularly attractive due to their ability to engage in multiple biochemical pathways.

The synthesis of 2,7-dibromo-9-(4-bromophenyl)-9H-Carbazole typically involves multi-step organic transformations starting from readily available precursors. The introduction of bromine atoms can be achieved through electrophilic aromatic substitution reactions, while the attachment of the 4-bromophenyl group often requires palladium-catalyzed cross-coupling techniques. These synthetic strategies highlight the compound's accessibility and its suitability for further functionalization.

One of the most compelling aspects of 2,7-dibromo-9-(4-bromophenyl)-9H-Carbazole is its role as a precursor in the development of novel therapeutic agents. Researchers have leveraged its structure to design molecules with enhanced binding affinity and selectivity for biological targets. For example, derivatives of this compound have been investigated for their interactions with transcription factors and signaling proteins implicated in neurodegenerative disorders. The bromine atoms serve as handles for further chemical modifications, enabling the creation of libraries of compounds for high-throughput screening.

The growing interest in carbazole derivatives has also spurred advancements in computational chemistry and molecular modeling. These tools are essential for predicting the behavior of complex molecules like 2,7-dibromo-9-(4-bromophenyl)-9H-Carbazole in biological systems. By simulating interactions at the molecular level, scientists can optimize synthetic routes and predict pharmacological outcomes with greater accuracy. This interdisciplinary approach underscores the importance of integrating experimental data with computational methods.

In conclusion, 2,7-dibromo-9-(4-bromophenyl)-9H-Carbazole (CAS No. 1313900-20-7) represents a promising compound in pharmaceutical research due to its structural features and synthetic versatility. Its applications span across drug discovery, material science, and industrial chemistry, making it a cornerstone in modern chemical investigations. As research continues to uncover new therapeutic possibilities, this molecule will undoubtedly remain at the forefront of scientific exploration.